Cas no 528818-81-7 (1-Butyl-3-methylimidazolium hydroxide)

• Product Name: 1-Butyl-3-methylimidazolium hydroxide
• CAS No: 528818-81-7
• MF: C₈H₁₅N₂+^.HO-
• MW: 156.22544
• MDL: MFCD20484046
• CID: 835941
• PubChem ID: 11788435
• Update Time: 2025-06-12

1-Butyl-3-methylimidazolium hydroxide Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-3-methylimidazolium hydroxide
• starbld0036130
• C4MIM HYDROXIDE
• 1-butyl-3-methylimidazol-3-ium;hydroxide
• 3-Butyl-1-methyl-1H-imidazol-3-ium hydroxide
• [bmim]oh
• 1-n-butyl-3-methylimidazolium hydroxide, 25% in Ethanol
• 1-methyl-3-butylimidazolium hydroxide
• SCHEMBL602793
• 1-Butyl-3-methyl-3-imidazolium Hydroxide
• 1-N-BUTYL-3-METHYLIMIDAZOLIUM HYDROXIDE (25% IN ETHANOL)
• SY261130
• BXOAIZOIDUQOFA-UHFFFAOYSA-M
• A11558
• MFCD20484046
• 1-Butyl-3-methylimidazolium hydroxide, 25% in EtOH
• DB-312044
• AKOS027323213
• AS-69797
• 528818-81-7

• MDL： MFCD20484046
• Inchi： InChI=1S/C8H15N2.H2O/c1-3-4-5-10-7-6-9(2)8-10;/h6-8H,3-5H2,1-2H3;1H2/q+1;/p-1
• InChI Key： BXOAIZOIDUQOFA-UHFFFAOYSA-M
• SMILES： CCCCN1C=C[N+](=C1)C.[OH-]

Computed Properties

• Exact Mass: 156.12638
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.8Ų

Experimental Properties

• PSA: 38.81

Additional information on 1-Butyl-3-methylimidazolium hydroxide

Recent Advances in the Application of 1-Butyl-3-methylimidazolium Hydroxide (CAS: 528818-81-7) in Chemical Biology and Pharmaceutical Research

1-Butyl-3-methylimidazolium hydroxide (CAS: 528818-81-7), a prominent ionic liquid, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, belonging to the imidazolium family, exhibits unique physicochemical properties such as high thermal stability, low volatility, and excellent solubility, making it an ideal candidate for various scientific and industrial applications. Recent studies have explored its potential in drug delivery systems, biocatalysis, and as a green solvent in pharmaceutical synthesis.

One of the most notable advancements in the use of 1-Butyl-3-methylimidazolium hydroxide is its role in enhancing the solubility and stability of poorly water-soluble drugs. Researchers have demonstrated that this ionic liquid can significantly improve the bioavailability of hydrophobic active pharmaceutical ingredients (APIs), thereby addressing a critical challenge in drug formulation. For instance, a 2023 study published in the Journal of Pharmaceutical Sciences highlighted its efficacy in solubilizing anticancer drugs, leading to improved therapeutic outcomes.

In addition to its pharmaceutical applications, 1-Butyl-3-methylimidazolium hydroxide has been investigated for its biocatalytic potential. A recent study in Biotechnology Advances revealed that this ionic liquid can serve as a co-solvent in enzymatic reactions, enhancing enzyme stability and activity. This finding opens new avenues for the development of sustainable and efficient biotransformation processes, which are crucial for the production of chiral intermediates and other high-value compounds.

Furthermore, the green chemistry potential of 1-Butyl-3-methylimidazolium hydroxide has been a focal point of recent research. Its ability to act as an environmentally friendly solvent in organic synthesis has been validated in several studies. For example, a 2024 publication in Green Chemistry demonstrated its utility in the synthesis of heterocyclic compounds, which are key building blocks in many pharmaceuticals. The study reported higher yields and reduced environmental impact compared to traditional solvents.

Despite these promising developments, challenges remain in the widespread adoption of 1-Butyl-3-methylimidazolium hydroxide. Issues such as cytotoxicity and the need for optimized purification methods require further investigation. Ongoing research aims to address these limitations while exploring novel applications in drug delivery, nanotechnology, and beyond. As the field progresses, this ionic liquid is expected to play an increasingly vital role in advancing chemical biology and pharmaceutical sciences.